Cas no 861210-44-8 (1-(3-[3-(4-CHLOROPHENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-YL]PHENYL)-3,3-DIMETHYL-2-AZETANONE)

• Product Name: 1-(3-[3-(4-CHLOROPHENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-YL]PHENYL)-3,3-DIMETHYL-2-AZETANONE
• CAS No: 861210-44-8
• MF: C₂₃H₁₉ClN₄O
• MW: 402.876163721085
• CID: 5271290
• Update Time: 2025-10-28

1-(3-[3-(4-CHLOROPHENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-YL]PHENYL)-3,3-DIMETHYL-2-AZETANONE Chemical and Physical Properties

Names and Identifiers

• 1-(3-[3-(4-CHLOROPHENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-YL]PHENYL)-3,3-DIMETHYL-2-AZETANONE
• 1-{3-[3-(4-chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]phenyl}-3,3-dimethylazetidin-2-one

• Inchi： 1S/C23H19ClN4O/c1-23(2)14-27(22(23)29)18-5-3-4-16(12-18)20-10-11-25-21-19(13-26-28(20)21)15-6-8-17(24)9-7-15/h3-13H,14H2,1-2H3
• InChI Key： FIZOZGOJAYHTKL-UHFFFAOYSA-N
• SMILES： CC1(C(=O)N(C2C=C(C3N4C(=C(C5C=CC(Cl)=CC=5)C=N4)N=CC=3)C=CC=2)C1)C

Additional information on 1-(3-[3-(4-CHLOROPHENYL)PYRAZOLO[1,5-A]PYRIMIDIN-7-YL]PHENYL)-3,3-DIMETHYL-2-AZETANONE

Research Brief on 1-(3-[3-(4-Chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]phenyl)-3,3-dimethyl-2-azetanone (CAS: 861210-44-8)

The compound 1-(3-[3-(4-Chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]phenyl)-3,3-dimethyl-2-azetanone (CAS: 861210-44-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic signaling. Structural analysis reveals that the pyrazolo[1,5-a]pyrimidine core, combined with the azetanone moiety, contributes to its high binding affinity and selectivity. Computational docking studies further support its interaction with key residues in the ATP-binding pocket of target kinases.

In vitro and in vivo evaluations have demonstrated promising results. For instance, preclinical models of rheumatoid arthritis showed significant reduction in inflammatory markers upon treatment with this compound. Additionally, its efficacy in inhibiting tumor growth in xenograft models of certain cancers has been reported, suggesting its potential as a dual-purpose therapeutic agent.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 1-(3-[3-(4-Chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]phenyl)-3,3-dimethyl-2-azetanone. Recent efforts have focused on improving its solubility and bioavailability through structural modifications and formulation strategies. These modifications aim to enhance its therapeutic index while minimizing off-target effects.

In conclusion, 1-(3-[3-(4-Chlorophenyl)pyrazolo[1,5-a]pyrimidin-7-yl]phenyl)-3,3-dimethyl-2-azetanone represents a promising candidate for further development in both inflammatory and oncological indications. Ongoing research is expected to elucidate its full therapeutic potential and address current limitations, paving the way for clinical translation.